Cas no 836601-40-2 (Cyclooctane, (2-methylphenoxy)-)
836601-40-2 structure
Product Name:Cyclooctane, (2-methylphenoxy)-
CAS No:836601-40-2
MF:C15H22O
MW:218.334584712982
CID:1810760
PubChem ID:71414948
Update Time:2025-04-21
Cyclooctane, (2-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclooctane, (2-methylphenoxy)-
- (2-methylphenoxy)cyclooctane
- DTXSID40834381
- 836601-40-2
-
- Inchi: 1S/C15H22O/c1-13-9-7-8-12-15(13)16-14-10-5-3-2-4-6-11-14/h7-9,12,14H,2-6,10-11H2,1H3
- InChI Key: VZNLANYACCUMGA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C)C1CCCCCCC1
Computed Properties
- Exact Mass: 218.167065321g/mol
- Monoisotopic Mass: 218.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 9.2Ų
Cyclooctane, (2-methylphenoxy)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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